![molecular formula C8H6N2O2S B3028307 Methyl thieno[2,3-b]pyrazine-6-carboxylate CAS No. 1824388-08-0](/img/structure/B3028307.png)
Methyl thieno[2,3-b]pyrazine-6-carboxylate
Overview
Description
“Methyl thieno[2,3-b]pyrazine-6-carboxylate” is a nitrogen-containing heterocyclic compound . It is a part of the pyrrolopyrazine family, which includes a pyrrole ring and a pyrazine ring . These compounds have been isolated from various sources such as plants, microbes, soil, and marine life .
Synthesis Analysis
The compound can be synthesized by Pd-catalyzed C–N Buchwald–Hartwig cross-coupling of either methyl 7-aminothieno[3,2-b]pyrazine-6-carboxylate with (hetero)arylhalides or 7-bromothieno[2,3-b]pyrazine-6-carboxylate with (hetero)arylamines . The yields from these reactions are good to excellent (50% to quantitative yield), depending on the reaction conditions, such as the ligands and solvents used, and the electronic character of the substrates .Molecular Structure Analysis
The molecular structure of “Methyl thieno[2,3-b]pyrazine-6-carboxylate” includes a pyrrole ring and a pyrazine ring . The pyrrole ring is a five-membered ring with four carbon atoms and one nitrogen atom, while the pyrazine ring is a six-membered ring with four carbon atoms and two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involving “Methyl thieno[2,3-b]pyrazine-6-carboxylate” primarily involve Pd-catalyzed C–N Buchwald–Hartwig cross-coupling . This reaction is used to synthesize the compound from either methyl 7-aminothieno[3,2-b]pyrazine-6-carboxylate with (hetero)arylhalides or 7-bromothieno[2,3-b]pyrazine-6-carboxylate with (hetero)arylamines .Scientific Research Applications
Antitumor Activity
Methyl thieno[2,3-b]pyrazine-6-carboxylate and its derivatives have been investigated for their antitumor potential. In a study by Rodrigues et al., several novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates were synthesized. These compounds were evaluated against human tumor cell lines, including gastric adenocarcinoma (AGS), colorectal adenocarcinoma (CaCo-2), breast carcinoma (MCF7), and non-small-cell lung carcinoma (NCI-H460). Some compounds demonstrated promising antitumor activity without significant toxicity to non-tumor cells .
Antiviral Properties
Thieno[2,3-b]pyrazine derivatives, including methyl thieno[2,3-b]pyrazine-6-carboxylate, have shown potential as antiviral agents. Their activity against viral infections warrants further exploration .
Anti-Inflammatory Effects
Researchers have investigated the anti-inflammatory properties of thieno[2,3-b]pyrazine-based compounds. While specific studies on methyl thieno[2,3-b]pyrazine-6-carboxylate are limited, its structural features suggest potential anti-inflammatory activity .
Antimicrobial Applications
Thieno[2,3-b]pyrazine derivatives have demonstrated antimicrobial effects. Although methyl thieno[2,3-b]pyrazine-6-carboxylate’s direct antimicrobial activity remains to be fully elucidated, it could be a promising scaffold for developing novel antimicrobial agents .
Antidiabetic Potential
Certain thieno[2,3-b]pyrazine analogs have been explored for their antidiabetic properties. While specific studies on methyl thieno[2,3-b]pyrazine-6-carboxylate are scarce, its structural motifs may contribute to antidiabetic effects .
Osteogenic Activity
Thieno[2,3-b]pyrazine derivatives have been investigated for their osteogenic potential. Although methyl thieno[2,3-b]pyrazine-6-carboxylate’s direct effects on bone health are not well-documented, it could serve as a starting point for designing osteogenic agents .
Mechanism of Action
Target of Action
Methyl thieno[2,3-b]pyrazine-6-carboxylate has been found to exhibit antitumor activity, suggesting that its primary targets are likely to be certain types of cancer cells . The compound has been evaluated in four human tumor cell lines: gastric adenocarcinoma (AGS), colorectal adenocarcinoma (CaCo-2), breast carcinoma (MCF7), and non-small-cell lung carcinoma (NCI-H460) .
Mode of Action
It has been observed that the compound can affect the cell cycle profile and induce apoptosis in the ags cell line . This suggests that the compound may interact with its targets, leading to changes in cell cycle progression and promoting programmed cell death.
Result of Action
The most promising compounds, including Methyl thieno[2,3-b]pyrazine-6-carboxylate, showed some selectivity either against AGS or CaCo-2 cell lines without toxicity at their GI50 values . . This points to a different mechanism of action for the AGS cell growth inhibition.
properties
IUPAC Name |
methyl thieno[2,3-b]pyrazine-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c1-12-8(11)6-4-5-7(13-6)10-3-2-9-5/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CADIBPXZPFAENS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NC=CN=C2S1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901215665 |
Source
|
| Record name | Thieno[2,3-b]pyrazine-6-carboxylic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901215665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl thieno[2,3-b]pyrazine-6-carboxylate | |
CAS RN |
1824388-08-0 |
Source
|
| Record name | Thieno[2,3-b]pyrazine-6-carboxylic acid, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1824388-08-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thieno[2,3-b]pyrazine-6-carboxylic acid, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901215665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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